Cas no 2549048-20-4 (2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide)
2549048-20-4 structure
Product Name:2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide
CAS No:2549048-20-4
MF:C16H25N4O3
MW:321.394703626633
CID:5314766
PubChem ID:167997109
Update Time:2023-08-25
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(1,2,3,4-Tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]cyclopropaneacetamide
- 2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide
- 2549048-20-4
-
- Inchi: 1S/C16H24N4O3/c1-18-10-13(15(22)19(2)16(18)23)20-7-5-12(6-8-20)17-14(21)9-11-3-4-11/h10-13H,3-9H2,1-2H3/p+1
- InChI Key: MUIZEMDVOPTMDA-UHFFFAOYSA-O
- SMILES: O=C(CC1CC1)NC1CCN(C2C=[N+](C)C(N(C)C2=O)=O)CC1
Computed Properties
- Exact Mass: 321.19266567g/mol
- Monoisotopic Mass: 321.19266567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 15.78±0.20(Predicted)
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6674-5351-2μmol |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-5μmol |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-10μmol |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-20μmol |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-1mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-2mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-3mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-4mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-5mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6674-5351-10mg |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide |
2549048-20-4 | 10mg |
$79.0 | 2023-09-07 |
2-cyclopropyl-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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